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Compound of Interest

Compound Name: 1-Butyl-2-methyl-1H-pyrrole

Cat. No.: B15472134 Get Quote

This guide provides a comprehensive overview of the chemical and physical properties of 1-
Butyl-2-methyl-1H-pyrrole, including its structure, identifiers, and key data points. It also

outlines a plausible synthetic route for its preparation, tailored for researchers, scientists, and

professionals in drug development.

Chemical Structure and Properties
1-Butyl-2-methyl-1H-pyrrole is a substituted pyrrole with a butyl group at the first position and

a methyl group at the second position of the pyrrole ring. Its chemical structure and key

properties are summarized below.

Chemical Structure:

Table 1: Chemical and Physical Properties of 1-Butyl-2-methyl-1H-pyrrole
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Property Value Source

IUPAC Name 2-butyl-1-methylpyrrole PubChem[1]

Molecular Formula C₉H₁₅N PubChem[1]

Molecular Weight 137.22 g/mol PubChem[1][2]

CAS Number Not available -

PubChem CID 529073 PubChem[1]

InChI

InChI=1S/C9H15N/c1-3-4-6-9-

7-5-8-10(9)2/h5,7-8H,3-

4,6H2,1-2H3

PubChem[1]

InChIKey
GXOVHTZKWWOSDN-

UHFFFAOYSA-N
PubChem[1]

SMILES CCCCN1C(C)=CC=C1 PubChem[1]

XLogP3-AA (Computed) 2.4 PubChem[1]

Kovats Retention Index (Semi-

standard non-polar)
1153, 1154 PubChem[1]

Experimental Protocols: Synthesis of 1-Butyl-2-
methyl-1H-pyrrole
While a specific, detailed experimental protocol for the synthesis of 1-Butyl-2-methyl-1H-
pyrrole is not readily available in the reviewed literature, a plausible method is the Paal-Knorr

pyrrole synthesis. This well-established reaction involves the condensation of a 1,4-dicarbonyl

compound with a primary amine. For the synthesis of 1-Butyl-2-methyl-1H-pyrrole, 2,5-

hexanedione would be reacted with N-butyl-N-methylamine, although the latter is not a primary

amine. A more likely route would involve the alkylation of 2-methylpyrrole.

Proposed Synthesis: N-Alkylation of 2-Methylpyrrole

This protocol describes the N-alkylation of 2-methylpyrrole with a butyl halide.

Materials:
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2-Methylpyrrole

Sodium hydride (NaH) as a 60% dispersion in mineral oil

1-Bromobutane

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Argon or Nitrogen gas for inert atmosphere

Procedure:

Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (Argon or

Nitrogen) is charged with a suspension of sodium hydride (1.1 equivalents) in anhydrous

THF.

Deprotonation: A solution of 2-methylpyrrole (1.0 equivalent) in anhydrous THF is added

dropwise to the stirred suspension of sodium hydride at 0 °C (ice bath). The reaction mixture

is then allowed to warm to room temperature and stirred for 1 hour, or until the evolution of

hydrogen gas ceases, indicating the formation of the sodium salt of 2-methylpyrrole.

Alkylation: The reaction mixture is cooled back to 0 °C, and 1-bromobutane (1.2 equivalents)

is added dropwise. The mixture is then heated to reflux and stirred for 12-24 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature and

quenched by the slow addition of saturated aqueous NH₄Cl solution. The aqueous layer is

extracted with diethyl ether or ethyl acetate (3 x 50 mL). The combined organic layers are

washed with water and brine, then dried over anhydrous MgSO₄.
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Purification: The solvent is removed under reduced pressure, and the resulting crude product

is purified by vacuum distillation or column chromatography on silica gel to yield 1-Butyl-2-
methyl-1H-pyrrole.

Synthesis Workflow Diagram
The following diagram illustrates the proposed synthesis of 1-Butyl-2-methyl-1H-pyrrole via

N-alkylation of 2-methylpyrrole.
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Proposed synthesis of 1-Butyl-2-methyl-1H-pyrrole.

Biological Activity and Signaling Pathways
There is currently no available information in the scientific literature regarding the specific

biological activities or associated signaling pathways for 1-Butyl-2-methyl-1H-pyrrole. Pyrrole-

containing compounds are known to exhibit a wide range of biological activities, and this

compound could be a subject for future investigation in drug discovery and development.

Disclaimer: The proposed synthesis protocol is based on general chemical principles for the

alkylation of pyrroles and has not been experimentally validated for this specific compound.

Appropriate safety precautions should be taken when handling all chemicals, particularly

sodium hydride, which is highly flammable. All reactions should be performed in a well-

ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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